N-benzyl-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: N-benzyl-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C17H20N2O2/c1-12(2)8-16(20)14-9-15(18-11-14)17(21)19-10-13-6-4-3-5-7-13/h3-7,9,11-12,18H,8,10H2,1-2H3,(H,19,21)
• InChI Key: CMPRWNRVBBSLHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=CNC(=C1)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C17H20N2O2
• DSSTOX Substance ID: DTXSID401330680
• Molecular Weight: 284.35 g/mol
• Solubility: 1.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 478259-14-2

Description

N-benzyl-4-(3-methylbutanoyl)-1H-pyrrole-2-carboxamide is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.359. The purity is usually 95%.
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Scientific Research Applications

Monoamine Oxidase Inhibition

N-Benzyl-1H-pyrrole-2-carboxamides have been synthesized and investigated for their inhibitory activity against monoamine oxidase types A and B. Some derivatives demonstrated significant selectivity indexes, making them noteworthy for further research in this field (Silvestri et al., 2003).

Protein Binding Studies

Carboxamide derivatives of amino acids, including structures related to N-benzyl-1H-pyrrole-2-carboxamide, have been studied for their interaction with Bovine serum albumin (BSA) using ultrasonic interferometry. These studies provide insight into the binding properties of these compounds at different pH levels (Thakare et al., 2018).

Androgen Receptor Antagonism

Certain 4-(anilino)pyrrole-2-carboxamides have been designed and synthesized as androgen receptor (AR) antagonists. These compounds, including N-benzyl derivatives, have shown promising results against prostate tumor cells, indicating their potential application in treating prostate cancer (Wakabayashi et al., 2008).